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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B7796855 Get Quote

This technical guide provides a comprehensive overview of lactose octaacetate, a fully

acetylated derivative of lactose. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical and physical properties,

experimental protocols for its synthesis and biological evaluation, and a summary of its known

applications.

Chemical and Physical Properties
Lactose octaacetate is a disaccharide derivative where all hydroxyl groups of lactose are

acetylated. This modification significantly alters its physical and chemical properties compared

to the parent sugar. Two primary CAS numbers are associated with lactose octaacetate, likely

corresponding to different anomers.

Table 1: Chemical Identifiers for Lactose Octaacetate

Identifier Value Reference(s)

CAS Number 23973-20-8 [1]

6291-42-5 (β-isomer)

Molecular Formula C₂₈H₃₈O₁₉ [1]

Molecular Weight 678.59 g/mol [1]
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Table 2: Physical Properties of Lactose Octaacetate

Property Value Reference(s)

Appearance White crystalline solid

Melting Point

75-91.5 °C (variable

depending on isomer and

purity)

[2]

Solubility

Soluble in chloroform, DCM,

DMF, DMSO, EtOAc, MeOH.

Slightly soluble in ethanol.

Optical Rotation Negative values reported [3]

Experimental Protocols
Synthesis of Lactose Octaacetate
Two common methods for the synthesis of lactose octaacetate are conventional heating and

microwave-assisted synthesis.

This method offers a rapid and efficient route to lactose octaacetate.

Materials: D-(+)-lactose monohydrate, acetic anhydride, anhydrous sodium acetate.

Procedure:

Mix D-(+)-lactose monohydrate (e.g., 10.0 g, 0.029 mol) with acetic anhydride (e.g., 30

cm³, 0.27 mol) in a round-bottom flask.[2]

Add anhydrous sodium acetate (e.g., 3.0 g, 0.036 mol) as a catalyst.[2]

Irradiate the mixture in a microwave reactor at 700 W for 10-20 minutes.[2]

Pour the resulting sample into 200 cm³ of distilled water with ice to precipitate the product.

[2]

Stir the mixture and leave it at 4 °C for 12 hours.[2]
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Filter the white solid precipitate under vacuum and wash with distilled water.[2]

Purify the crude product by recrystallization from 95% ethanol and then distilled water.[2]

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.[2]

This traditional method involves heating the reactants for a longer duration.

Materials: Anhydrous D-lactose, acetic acid, anhydrous sodium acetate, acetic anhydride.

Procedure:

Heat a mixture of anhydrous D-lactose (0.1 mole), acetic acid (0.8 mole), and anhydrous

sodium acetate (0.36 g) at 100°C for 2 hours with stirring.

Remove excess acetic acid and water under vacuum.

To the partially acetylated lactose, add acetic anhydride and anhydrous sodium acetate at

a mole ratio of 1:5:0.25.

Heat the mixture under reflux with stirring for about 30 minutes.

Distill off the excess acetic anhydride and acetic acid.

The molten product is then mixed with water, ground, filtered, and dried.

Evaluation of Antimicrobial Activity
The antimicrobial properties of lactose octaacetate can be assessed using the agar well

diffusion method.[2]

Materials: Lactose octaacetate solution (e.g., 10 mg/mL in methanol or DMSO), bacterial

and fungal strains, appropriate agar media (e.g., Mueller-Hinton agar for bacteria, Malt

extract agar for fungi).[2]

Procedure:

Prepare agar plates inoculated with the test microorganisms.
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Create wells in the agar using a sterile cork borer.

Add a defined volume (e.g., 60 μL) of the lactose octaacetate solution to each well.[2]

Use appropriate positive (e.g., standard antibiotics/antifungals) and negative (e.g., solvent

alone) controls.

Incubate the plates under suitable conditions for the respective microorganisms.

Measure the diameter of the inhibition zones around the wells to determine the

antimicrobial activity.

Evaluation of Antiviral Activity
The antiviral activity of lactose octaacetate can be determined against various viruses using

cell-based assays.

Materials: Lactose octaacetate, host cell lines (e.g., MDBK, HEp-2, MDCK), specific virus

strains (e.g., Poliovirus type 1), cell culture media, and reagents for cytotoxicity and viral

replication assessment.[2]

Procedure:

Cytotoxicity Assay: Determine the maximum non-toxic concentration (MTC) of lactose
octaacetate on the host cell lines using methods like the MTT assay.

Antiviral Assay: a. Seed the host cells in culture plates and allow them to form a

monolayer. b. Infect the cells with the virus in the presence and absence of different

concentrations of lactose octaacetate. c. Include a virus control (cells infected without the

compound) and a cell control (uninfected cells). d. After an appropriate incubation period,

assess the viral replication by methods such as plaque reduction assay or by observing

the cytopathic effect (CPE). e. The selectivity index (SI), calculated as the ratio of the

cytotoxic concentration to the effective antiviral concentration, is used to evaluate the

potential of the compound as an antiviral agent.[2]

Biological Activity and Applications
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Lactose octaacetate has demonstrated notable biological activities, primarily as an

antimicrobial and antiviral agent. It shows better efficacy against fungi than bacteria.[2]

Specifically, it has exhibited slight to moderate antifungal activity against Aspergillus niger,

Penicillium sp., Rhizopus sp., and Fusarium moniliforme.[2] Its antibacterial activity is generally

low or absent.[4]

In terms of antiviral properties, lactose octaacetate has shown activity against Poliovirus type

1 (PV-1).[2][4] However, it was found to be inactive against Herpes Simplex Virus type 1 (HSV-

1), Influenza A virus (IAV/H3N2), and Coxsackievirus B1.[2]

The mechanism of action for these biological activities is not yet fully elucidated, and no

specific signaling pathways have been identified to be directly modulated by lactose
octaacetate.

Due to its properties, lactose octaacetate is also used in various industrial applications. It

serves as a pharmaceutical intermediate and can be used as a denaturing agent in alcohol-

based hand sanitizers.

Workflow and Logical Relationships
The following diagram illustrates the general workflow from the synthesis of lactose
octaacetate to the evaluation of its biological properties.
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Caption: Workflow for the synthesis and biological evaluation of lactose octaacetate.

This guide provides a solid foundation for professionals working with lactose octaacetate.

Further research is warranted to elucidate the precise mechanisms underlying its biological

activities, which could open up new avenues for its application in drug development and other

scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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